Cas no 1807395-14-7 (2,3-Bis(trifluoromethyl)-4-iodocinnamic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid
• CAS No: 1807395-14-7
• MF: C₁₁H₅F₆IO₂
• MW: 410.05109667778
• CID: 4964761
• Update Time: 2025-06-22

2,3-Bis(trifluoromethyl)-4-iodocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid

• Inchi： 1S/C11H5F6IO2/c12-10(13,14)8-5(2-4-7(19)20)1-3-6(18)9(8)11(15,16)17/h1-4H,(H,19,20)/b4-2+
• InChI Key： ZCLNCQPOZSIXBC-DUXPYHPUSA-N
• SMILES： IC1=CC=C(/C=C/C(=O)O)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 409.92385 g/mol
• Monoisotopic Mass: 409.92385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 410.05

Additional information on 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid

2,3-Bis(trifluoromethyl)-4-iodocinnamic Acid (CAS No. 1807395-14-7): An Overview of Its Properties and Applications

2,3-Bis(trifluoromethyl)-4-iodocinnamic acid (CAS No. 1807395-14-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its complex structure featuring trifluoromethyl and iodine substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The molecular structure of 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid consists of a cinnamic acid backbone with two trifluoromethyl groups at the 2 and 3 positions and an iodine atom at the 4 position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of the compound, while the iodine atom provides a handle for further chemical modifications and radiolabeling.

Recent studies have highlighted the potential of 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammation and immune responses.

In addition to its anti-inflammatory properties, 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid could be a potential lead compound for the development of novel anticancer agents.

The iodine substituent in 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid also makes it an attractive candidate for radiopharmaceutical applications. Iodine isotopes such as I-123 and I-131 are commonly used in nuclear medicine for diagnostic imaging and therapeutic purposes. By incorporating these isotopes into the molecule, researchers can develop radiolabeled derivatives that can be used for targeted imaging and treatment of various diseases. A recent study published in the Nuclear Medicine and Biology journal demonstrated the successful synthesis and evaluation of radiolabeled 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid, showing promising results in preclinical models.

The synthetic accessibility of 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid is another factor contributing to its appeal in research and development. Several synthetic routes have been reported in the literature, including palladium-catalyzed cross-coupling reactions and sequential functional group transformations. These methods allow for efficient and scalable production of the compound, facilitating its use in large-scale studies and potential commercial applications.

In conclusion, 2,3-Bis(trifluoromethyl)-4-iodocinnamic acid (CAS No. 1807395-14-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with valuable biological activities, making it a promising candidate for further investigation and development into therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.